Cas no 1259985-73-3 (3-Chloro-5-fluoro-DL-phenylalanine)

• Product Name: 3-Chloro-5-fluoro-DL-phenylalanine
• CAS No: 1259985-73-3
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• MDL: MFCD04115837
• CID: 3142756
• PubChem ID: 3856492
• Update Time: 2025-06-12

3-Chloro-5-fluoro-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid
• AKOS015956005
• SCHEMBL845967
• MFCD04115837
• 1259985-73-3
• CS-0443388
• 1039759-45-9
• EN300-1968366
• 3-CHLORO-5-FLUORO-DL-PHENYLALANINE
• 2-amino-3-(3-chloro-5-fluorophenyl)propanoicacid
• 5-Chloro-3-fluoro-L-phenylalanine
• 3-Chloro-5-fluoro-DL-phenylalanine (H-DL-Phe(3-Cl,5-F)-OH)
• 3-Chloro-5-fluoro-DL-phenylalanine

• MDL： MFCD04115837
• Inchi： 1S/C9H9ClFNO2/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8H,3,12H2,(H,13,14)
• InChI Key： DORXZOHSYXOQIU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CC(C(=O)O)N)F

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Chloro-5-fluoro-DL-phenylalanine

Research Brief on 3-Chloro-5-fluoro-DL-phenylalanine (CAS: 1259985-73-3): Recent Advances and Applications

3-Chloro-5-fluoro-DL-phenylalanine (CAS: 1259985-73-3) is a fluorinated and chlorinated derivative of phenylalanine, a non-essential amino acid with significant implications in medicinal chemistry and drug development. Recent studies have explored its potential as a building block for novel pharmaceuticals, particularly in the design of enzyme inhibitors and radiopharmaceuticals. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, with a focus on peer-reviewed literature published within the last three years.

A 2023 study in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of irreversible inhibitors targeting phenylalanine ammonia-lyase (PAL), an enzyme linked to phenylketonuria (PKU) and inflammatory diseases. The chloro-fluoro modification at the phenyl ring was found to enhance binding affinity by 40% compared to unmodified analogs, as confirmed by X-ray crystallography (DOI: 10.1021/acs.jmedchem.3c00412). Concurrently, research in ACS Chemical Biology highlighted its incorporation into positron emission tomography (PET) tracers, where the fluorine-18 labeled variant exhibited improved blood-brain barrier penetration for neurological disorder imaging (DOI: 10.1021/acschembio.2c00987).

From a synthetic chemistry perspective, a breakthrough in enantioselective preparation was achieved via asymmetric hydrogenation using a novel iridium catalyst (reported yield: 92%, ee >99%), addressing previous challenges in isolating optically pure forms (2024, Angewandte Chemie, DOI: 10.1002/anie.202318204). Toxicity profiling in human hepatocyte models (EC₅₀ = 128 μM) and metabolic stability studies (t_1/2 = 4.7 h in human microsomes) further support its pharmaceutical applicability, though structure-activity relationship studies suggest the D-enantiomer may require structural optimization to reduce off-target effects.

Emerging applications include its use as a warhead in PROTACs (proteolysis-targeting chimeras) targeting oncogenic proteins, with preliminary data showing 60% degradation efficiency of BRD4 at 10 μM concentration (2024 preprint, ChemRxiv). Industry reports from Merck and TCI Chemicals indicate growing demand for this compound (purity >98%) in high-throughput screening libraries, with projected CAGR of 7.2% in the fluorinated amino acids market through 2028. Future research directions emphasize isotope-labeled variants for mechanistic studies and hybrid scaffolds combining its structural features with known pharmacophores.